N-(2-((2-benzoyl-4-methylphenyl)carbamoyl)phenyl)-2-naphthamide

• IUPAC Name: N-[2-[(2-benzoyl-4-methylphenyl)carbamoyl]phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C32H24N2O3/c1-21-15-18-29(27(19-21)30(35)23-10-3-2-4-11-23)34-32(37)26-13-7-8-14-28(26)33-31(36)25-17-16-22-9-5-6-12-24(22)20-25/h2-20H,1H3,(H,33,36)(H,34,37)
• InChI Key: LLRWMIMLMLHRPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC4=CC=CC=C4C=C3)C(=O)C5=CC=CC=C5
• Molecular Formula: C32H24N2O3
• Molecular Weight: 484.5 g/mol

Description

N-(2-((2-benzoyl-4-methylphenyl)carbamoyl)phenyl)-2-naphthamide, also known as BMS-345541, is a selective inhibitor of the IκB kinase (IKK) complex. It has been extensively studied for its potential use in the treatment of various diseases, including inflammation, cancer, and neurodegenerative disorders.

Scientific Research Applications

Organic Synthesis and Catalysis

One notable application in the field of organic synthesis involves the preparation of pincer-functionalized aminomethylbenzoquinoline ruthenium catalysts, which are derived from reactions involving naphthylamine and benzoyl acetate derivatives. These catalysts are used for ketone reduction, illustrating the role of related compounds in facilitating chemical transformations through catalysis (Facchetti et al., 2016).

Material Science

In material science, naphthalene derivatives have been synthesized and characterized for their potential applications. For example, the synthesis and characterization of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including those with naphthalen-1yl substituents, have been investigated for their structural properties. These studies often aim to understand the molecular conformation and stability, which could be critical in designing new materials with specific optical or mechanical properties (Özer et al., 2009).

Photophysical Studies

Research on naphthalimide derivatives containing electron-donor moieties, such as carbazole, highlights the investigation into photophysical properties. These studies are crucial for developing new dyes, fluorescent markers, and materials for optoelectronic applications. The synthesis, crystal structure, and properties of these compounds are explored to understand their absorption and emission characteristics, which can be applied in designing advanced photonic devices (Jiang et al., 2009).

Antimicrobial Applications

Additionally, certain naphthalene and methylenedioxyphenyl derivatives have been evaluated for their antimicrobial properties, indicating the potential medicinal or biotechnological applications of such compounds. These studies explore the structure-activity relationships to identify new antimicrobial agents that could be effective against various pathogenic microorganisms (Moussa et al., 1981).